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Compound of Interest

Compound Name: Azathioprine-d3

Cat. No.: B15557594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated analog of

Azathioprine, Azathioprine-d3. It covers its commercial availability, suppliers, and detailed

methodologies for its quantification and use in research settings. This document is intended to

serve as a valuable resource for professionals in drug development and scientific research.

Commercial Availability and Suppliers
Azathioprine-d3 is commercially available from several reputable suppliers of research

chemicals and stable isotope-labeled compounds. It is primarily intended for research use as

an internal standard in pharmacokinetic and metabolic studies. Below is a summary of key

suppliers and their product offerings.
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Supplier
Product
Name

Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

MedChemEx

press

Azathioprine-

d3
HY-B0256S

C₉H₄D₃N₇O₂

S
280.28

Deuterium

labeled

Azathioprine.

For research

use only.[1][2]

[3]

Simson

Pharma

Azathioprine-

D3
A490005

C₉H₄D₃N₇O₂

S
280.28

Accompanied

by a

Certificate of

Analysis.[4]

Cayman

Chemical

Azathioprine-

d3
On Request

C₉H₄D₃N₇O₂

S
280.28

Inquire for

availability.

Toronto

Research

Chemicals

(LGC

Standards)

Azathioprine-

d3
A803353

C₉H₄D₃N₇O₂

S
280.28

Stable

Isotope

Labelled,

Metabolite,

API.

Quantitative Data
A Certificate of Analysis (CoA) provides crucial information regarding the quality and purity of a

chemical substance. While a specific CoA for a current lot of Azathioprine-d3 is proprietary to

the supplier, the following table summarizes the typical quantitative data provided for such a

research-grade compound.
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Parameter Specification Method

Appearance Pale yellow to yellow solid Visual Inspection

Purity (by HPLC) ≥98%
High-Performance Liquid

Chromatography

Isotopic Enrichment ≥99% atom % D Mass Spectrometry

Identity (¹H-NMR) Conforms to structure
Nuclear Magnetic Resonance

Spectroscopy

Identity (Mass Spec) Conforms to molecular weight Mass Spectrometry

Solubility Soluble in DMSO Solvent Solubility Test

Storage Condition -20°C, protect from light Supplier Recommendation

Metabolic Pathway of Azathioprine
Azathioprine is a prodrug that undergoes a complex metabolic conversion to its active and

inactive forms. Understanding this pathway is critical for interpreting pharmacokinetic data and

for designing studies involving Azathioprine and its analogs.

Azathioprine is initially converted to 6-mercaptopurine (6-MP) through a non-enzymatic reaction

with glutathione.[5] From 6-MP, the metabolic pathway branches into three main routes,

catalyzed by the enzymes xanthine oxidase (XO), thiopurine S-methyltransferase (TPMT), and

hypoxanthine-guanine phosphoribosyltransferase (HPRT).[6][7][8] HPRT converts 6-MP into

the therapeutically active 6-thioguanine nucleotides (6-TGNs), which are incorporated into DNA

and RNA, leading to immunosuppression.[7] TPMT methylates 6-MP to 6-

methylmercaptopurine (6-MMP), an inactive metabolite. XO oxidizes 6-MP to 6-thiouric acid,

another inactive metabolite.[6][8]
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Metabolic pathway of Azathioprine.

Experimental Protocols
Quantification of Azathioprine in Human Plasma using
LC-MS/MS with Azathioprine-d3 as an Internal Standard
This protocol provides a general framework for the quantitative analysis of Azathioprine in a

biological matrix, a common application for Azathioprine-d3.

4.1.1. Materials and Reagents

Azathioprine analytical standard
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Azathioprine-d3 internal standard (IS)

Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ammonium formate

Water (ultrapure)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

4.1.2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Azathioprine and

Azathioprine-d3 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Azathioprine stock solution in a

50:50 methanol:water mixture to create calibration standards (e.g., 1 to 1000 ng/mL).

Internal Standard Working Solution: Dilute the Azathioprine-d3 stock solution in 50:50

methanol:water to a final concentration of 100 ng/mL.[9]

4.1.3. Sample Preparation (Solid Phase Extraction - SPE)

To 200 µL of plasma sample, add 20 µL of the internal standard working solution and vortex.

[9]

Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.[9]

Load the pre-treated plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.[10]
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Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

[10]

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase.
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Solid Phase Extraction (SPE) workflow.
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4.1.4. LC-MS/MS Conditions (Illustrative)

LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to

initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Ionization: Electrospray Ionization (ESI), Positive Mode

MS/MS Transitions:

Azathioprine: Q1/Q3 (e.g., m/z 278.1 -> 152.1)

Azathioprine-d3: Q1/Q3 (e.g., m/z 281.1 -> 155.1)

4.1.5. Data Analysis

The concentration of Azathioprine in the plasma samples is determined by constructing a

calibration curve from the peak area ratios of the analyte to the internal standard versus the

nominal concentration of the calibration standards.

In Vitro Cell-Based Assay
While specific protocols for Azathioprine-d3 in cell culture are not widely published, its use

would be analogous to that of unlabeled Azathioprine in studies investigating its cellular effects.

The primary purpose of using the deuterated form would be for stable isotope tracing in

metabolic studies. Below is a general protocol for assessing the effect of Azathioprine on T-cell

apoptosis, where Azathioprine-d3 could be substituted for metabolic fate analysis.

4.2.1. Cell Culture and Treatment
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Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using a density

gradient centrifugation method.

Culture CD4+ T cells in an appropriate medium (e.g., RPMI-1640 supplemented with fetal

bovine serum and antibiotics).

Stimulate the T cells with anti-CD3/CD28 monoclonal antibodies in the presence or absence

of varying concentrations of Azathioprine (or Azathioprine-d3).[11]

Incubate the cells for a specified period (e.g., 48-72 hours).

4.2.2. Apoptosis Assessment

Harvest the cells and wash with phosphate-buffered saline (PBS).

Stain the cells with Annexin V and a viability dye (e.g., Propidium Iodide or 7-AAD) according

to the manufacturer's protocol.[11]

Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.

4.2.3. Cytokine Production Analysis

Collect the cell culture supernatants after the incubation period.

Measure the concentration of relevant cytokines (e.g., IFN-γ, IL-10) using an enzyme-linked

immunosorbent assay (ELISA) according to the manufacturer's instructions.[11]
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Workflow for in vitro cell-based assay.

Conclusion
Azathioprine-d3 is a readily available and essential tool for researchers in pharmacology and

drug development. Its primary application as an internal standard in LC-MS/MS assays allows

for accurate and precise quantification of Azathioprine in biological matrices. Furthermore, its

use in metabolic and in vitro studies can provide valuable insights into the mechanism of action
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and cellular fate of this important immunosuppressive drug. The protocols and information

provided in this guide serve as a foundational resource for the effective utilization of

Azathioprine-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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